Cas no 1787917-38-7 (5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole)

• Product Name: 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole
• CAS No: 1787917-38-7
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 5366929
• Update Time: 2025-06-08

5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• [3-(furan-2-ylmethylsulfonyl)pyrrolidin-1-yl]-(1H-indol-5-yl)methanone
• 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole

• Inchi： 1S/C18H18N2O4S/c21-18(14-3-4-17-13(10-14)5-7-19-17)20-8-6-16(11-20)25(22,23)12-15-2-1-9-24-15/h1-5,7,9-10,16,19H,6,8,11-12H2
• InChI Key： WLTRWUAMOXTDAQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)C1)(C1C=CC2=C(C=1)C=CN2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole

Introduction to 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole (CAS No. 1787917-38-7)

5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole, identified by its CAS number 1787917-38-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, making it a promising candidate for the development of novel therapeutic agents. The structural framework of this molecule combines a pyrrolidine core with an indole moiety, both of which are well-documented for their biological activities and potential applications in drug discovery.

The indole ring, a prominent feature in numerous bioactive natural products and pharmaceuticals, is known for its role in modulating various biological pathways. Its presence in 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole suggests that this compound may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer effects. The pyrrolidine scaffold, on the other hand, is frequently encountered in drug molecules due to its ability to engage with biological targets such as enzymes and receptors. The combination of these two structural motifs enhances the potential for 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole to interact with multiple targets simultaneously, thereby increasing its therapeutic efficacy.

The methanesulfonyl group attached to the furan ring introduces additional functional diversity to the molecule. This group is known to enhance binding affinity and selectivity when incorporated into drug candidates. The specific arrangement of these functional groups in 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole likely contributes to its unique pharmacological profile. Recent studies have begun to explore the synthetic pathways and biochemical interactions associated with this compound, shedding light on its potential applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs). These interactions are crucial for numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The structural features of 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole, particularly its ability to modulate PPIs, make it an attractive candidate for further investigation. Preliminary computational studies have suggested that this compound may disrupt key PPI networks involved in disease pathogenesis.

The synthesis of 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole presents both challenges and opportunities for synthetic chemists. The need for precise functional group manipulation and stereocontrol requires advanced synthetic methodologies. However, recent advancements in organic synthesis have made it possible to access complex molecules like this one with greater efficiency and scalability. These improvements are crucial for moving from laboratory-scale synthesis to larger-scale production, which is essential for preclinical and clinical studies.

The pharmacokinetic properties of any potential drug candidate are critical factors that determine its clinical success. Initial pharmacokinetic studies on 5-{3-[(furan-2-yl)methanesulfonyl]pyrrolidine-1-carbonyl}-1H-indole have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits favorable solubility and bioavailability characteristics, which are essential for its development into a viable therapeutic agent. Additionally, preliminary toxicology assessments have shown that 5-{3-[\